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Compound of Interest

Compound Name:
6-methoxy-N2-methylpyridine-2,3-

diamine

Cat. No.: B1353557 Get Quote

An In-Depth Technical Guide to 6-methoxy-N2-methylpyridine-2,3-diamine: Properties,

Synthesis, and Applications

Introduction
6-methoxy-N2-methylpyridine-2,3-diamine is a substituted pyridine derivative that has

garnered significant interest in medicinal chemistry. Its unique arrangement of functional groups

—a methoxy group, a primary amine, and a secondary methylamine—on a pyridine scaffold

makes it a valuable and versatile building block for the synthesis of complex heterocyclic

compounds. This guide provides a comprehensive overview of its chemical properties,

structure, synthesis, and applications, with a particular focus on its role as a key intermediate in

the development of novel therapeutic agents. The strategic positioning of its substituents allows

for regioselective reactions, enabling the construction of fused ring systems that are central to

the structure of many biologically active molecules.

Chemical Structure and Properties
The structural and electronic properties of 6-methoxy-N2-methylpyridine-2,3-diamine are

fundamental to its reactivity and utility as a chemical intermediate.
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The molecule consists of a central pyridine ring substituted at the 2, 3, and 6 positions. The

IUPAC name, 6-methoxy-N2-methylpyridine-2,3-diamine, precisely describes these

substitutions. The core structure features an electron-donating methoxy group at position 6, a

primary amine at position 3, and a methylamino group at position 2.
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Caption: 2D Chemical Structure of 6-methoxy-N2-methylpyridine-2,3-diamine.
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Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below. These values

are critical for designing reaction conditions, purification procedures, and formulation

strategies.

Property Value Source(s)

Molecular Formula C₇H₁₁N₃O

Molecular Weight 153.18 g/mol

CAS Number 1211533-51-6

Appearance Solid

Melting Point 108 - 110 °C

Boiling Point (Predicted) 302.5±35.0 °C at 760 mmHg

Density (Predicted) 1.18±0.1 g/cm³

pKa (Predicted) 5.43±0.10 (most basic)

LogP (Predicted) 0.76

Synthesis and Purification
The synthesis of 6-methoxy-N2-methylpyridine-2,3-diamine is a multi-step process that

requires careful control of reaction conditions to achieve high yield and purity. A common

synthetic route starts from 2-amino-3-nitro-6-methoxypyridine.

Synthetic Workflow
The overall transformation involves two key steps: N-methylation of the amino group followed

by the reduction of the nitro group. The choice of a selective methylation strategy is crucial to

avoid methylation at undesired positions. The subsequent nitro reduction is typically achieved

using standard catalytic hydrogenation or metal-based reducing agents.
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2-Amino-3-nitro-
6-methoxypyridine

Step 1: N-Methylation
(e.g., NaH, MeI)

2-(Methylamino)-3-nitro-
6-methoxypyridine

Step 2: Nitro Reduction
(e.g., H2, Pd/C)

6-methoxy-N2-methyl-
pyridine-2,3-diamine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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